Cas no 1507667-28-8 (3-Bromo-2,4-difluorobenzoyl chloride)

• Product Name: 3-Bromo-2,4-difluorobenzoyl chloride
• CAS No: 1507667-28-8
• MF: C₇H₂BrClF₂O
• MW: 255.443987369537
• CID: 4973848
• Update Time: 2026-02-27

3-Bromo-2,4-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluorobenzoyl chloride

• Inchi： 1S/C7H2BrClF2O/c8-5-4(10)2-1-3(6(5)11)7(9)12/h1-2H
• InChI Key： DRUQXBIIAQRSBR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)Cl)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2,4-difluorobenzoyl chloride

Comprehensive Overview of 3-Bromo-2,4-difluorobenzoyl chloride (CAS No. 1507667-28-8): Properties, Applications, and Industry Insights

3-Bromo-2,4-difluorobenzoyl chloride (CAS No. 1507667-28-8) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chloride derivatives, characterized by its unique bromine and fluorine substituents, which enhance its reactivity in cross-coupling reactions and nucleophilic substitutions. Its molecular formula, C₇H₂BrClF₂O, reflects a precise arrangement of halogens that makes it invaluable for structure-activity relationship (SAR) studies in drug discovery.

In recent years, the demand for fluorinated building blocks like 3-Bromo-2,4-difluorobenzoyl chloride has surged due to their role in developing FDA-approved drugs and crop protection agents. Researchers frequently search for "synthetic routes for bromo-fluorobenzoyl chlorides" or "applications of halogenated benzoyl chlorides in medicinal chemistry," highlighting its relevance in modern high-throughput screening and targeted therapy development. The compound’s electron-withdrawing properties also make it a candidate for OLED materials and liquid crystal displays, aligning with the growing interest in advanced electronic materials.

From a synthetic perspective, 3-Bromo-2,4-difluorobenzoyl chloride is typically prepared via Friedel-Crafts acylation of difluorobenzene derivatives, followed by halogenation. Its stability under anhydrous conditions and compatibility with Grignard reagents and palladium-catalyzed reactions are frequently discussed in academic forums. Industry professionals often inquire about "scalable purification methods for halogenated acyl chlorides" or "handling precautions for air-sensitive intermediates," underscoring the need for technical guidance.

The compound’s bioisosteric potential—replacing hydrogen with fluorine to modulate pharmacokinetics—has made it a hotspot in fragment-based drug design (FBDD). Recent publications explore its use in kinase inhibitor synthesis, addressing global health challenges like oncology and antiviral therapeutics. Environmental considerations also drive interest in "green chemistry approaches for halogenated intermediates," with 3-Bromo-2,4-difluorobenzoyl chloride serving as a case study for solvent-free reactions.

Quality control of CAS No. 1507667-28-8 relies on advanced analytical techniques such as HPLC-MS and 19F-NMR spectroscopy, ensuring compliance with ICH guidelines. Suppliers emphasizing "ultra-high-purity benzoyl chlorides" or "custom halogenation services" cater to niche markets, while patent analyses reveal its utility in proprietary drug formulations. As the industry shifts toward sustainable synthetic pathways, this compound’s versatility positions it as a key enabler of innovation.